Cas no 92860-01-0 ((4E,6E)-4,7,11-trimethyldodeca-4,6,10-trien-3-one)

• Product name: (4E,6E)-4,7,11-trimethyldodeca-4,6,10-trien-3-one
• CAS No: 92860-01-0
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 1977051
• PubChem ID: 3086357

(4E,6E)-4,7,11-trimethyldodeca-4,6,10-trien-3-one Chemical and Physical Properties

Names and Identifiers

• (4E,6E)-4,7,11-trimethyldodeca-4,6,10-trien-3-one
• 4,6,10-dodecatrien-3-one, 4,7,11-trimethyl-
• DTXCID2048822
• DTXSID8072956
• 92860-01-0

• Inchi： InChI=1S/C15H24O/c1-6-15(16)14(5)11-10-13(4)9-7-8-12(2)3/h8,10-11H,6-7,9H2,1-5H3
• InChI Key： IOOAAQDGILGZAW-UHFFFAOYSA-N
• SMILES： CCC(=O)C(=CC=C(C)CCC=C(C)C)C

Computed Properties

• Exact Mass: 220.182715
• Monoisotopic Mass: 220.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.869±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 329.8°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.520 (589.3 nm 23 ºC)
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),